Cas no 102831-36-7 (Benzenehexanol, 4-methoxy-)
Benzenehexanol, 4-methoxy- structure
Product Name:Benzenehexanol, 4-methoxy-
CAS No:102831-36-7
MF:C13H20O2
MW:208.296704292297
CID:1136542
PubChem ID:14739742
Update Time:2025-04-20
Benzenehexanol, 4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenehexanol, 4-methoxy-
- 6-(4-methoxyphenyl)hexan-1-ol
- DTXSID40563467
- SCHEMBL8413383
- 102831-36-7
-
- Inchi: 1S/C13H20O2/c1-15-13-9-7-12(8-10-13)6-4-2-3-5-11-14/h7-10,14H,2-6,11H2,1H3
- InChI Key: YGMHHBMWTJUUIM-UHFFFAOYSA-N
- SMILES: OCCCCCCC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 313.20431
- Monoisotopic Mass: 208.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 41.49
Benzenehexanol, 4-methoxy- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
102831-36-7 (Benzenehexanol, 4-methoxy-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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